Cas no 1158759-06-8 (Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate
• CAS No: 1158759-06-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD12408576
• CID: 830494
• PubChem ID: 20816952
• Update Time: 2025-05-22

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-3-methylpiperidine-1-carboxylate
• 1-Boc-3-amino-3-methylpiperidine
• 3-Amino-1-Boc-3-methylpiperidine
• tert-Butyl 3-amino-3-methyl-piperidine-1-carboxylate
• AK123381
• BSSYZMZEARMCMK-UHFFFAOYSA-N
• RW2799
• SB10463
• RP04903
• PB17994
• FCH1621586
• AM807475
• AX8247559
• AB0039634
• ST1040195
• Y7130
• rac-3-amino-3-methyl-piperidine-1-carboxylic acid tert-but
• rac-3-amino-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
• 1-PIPERIDINE
• 1-PIPERIDINECARBOXYLIC ACID, 3-AMINO-3-METHYL-, 1,1-DIMETHYLETHYL ESTER
• rac-3-amino-3-methyl-piperidine-1-carboxylic acid tert-butyl este
• (R)-1-Boc-3-amino-3-methylpiperidine
• TERT-BUTYL3-AMINO-3-METHYLPIPERIDINE-1-CARBOXYLATE
• SCHEMBL359549
• EN300-262876
• J-524518
• CS-0048319
• W-204860
• SY270421
• DTXSID50609921
• SY098669
• MFCD12408576
• 1158759-06-8
• DB-060767
• (S)-1-Boc-3-amino-3-methylpiperidine
• SY270422
• MFCD31805293
• MFCD31925870
• AKOS015949427
• AS-41935
• Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

• MDL： MFCD12408576
• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-7-5-6-11(4,12)8-13/h5-8,12H2,1-4H3
• InChI Key： BSSYZMZEARMCMK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C)(C1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate, identified by the CAS number 1158759-06-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which forms the core structure of various bioactive molecules. The presence of the tert-butyl group and the amino-methyl substituent at the 3-position of the piperidine ring introduces unique chemical properties and functional groups that make this compound highly versatile in synthetic applications.

The structure of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate consists of a piperidine ring with a carboxylic acid esterified by tert-butyl alcohol. The amino group at the 3-position is adjacent to a methyl group, creating steric hindrance that can influence the compound's reactivity and selectivity in various reactions. This steric effect is particularly useful in controlling the regioselectivity and stereoselectivity of reactions, making it an attractive building block for synthesizing complex molecules.

Recent studies have highlighted the potential of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate as an intermediate in drug discovery. Researchers have explored its role in synthesizing bioactive compounds with potential applications in treating neurological disorders, inflammation, and cancer. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate has been utilized in the synthesis of advanced materials. Its ability to form stable amide bonds makes it valuable in creating polymeric materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop biodegradable polymers for use in biomedical applications such as drug delivery systems and tissue engineering.

The synthesis of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate involves a multi-step process that typically starts with the preparation of piperidine derivatives followed by functionalization with amino and methyl groups. The esterification step ensures stability and solubility, making it suitable for various synthetic transformations. Researchers have optimized these synthesis routes to enhance yield and purity, contributing to its widespread use in academic and industrial settings.

From an environmental perspective, studies on the eco-toxicology of Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate have shown it to be relatively non-toxic under standard laboratory conditions. However, further research is needed to fully understand its long-term impact on ecosystems when used industrially or pharmaceutically.

In conclusion, Tert-butyl 3-amino-3-methylpiperidine-1-carboxylate (CAS No. 1158759-06-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in its synthesis and application, positions it as a key player in both academic research and industrial development.